![molecular formula C10H7BrO2S B1371243 Methyl 4-bromobenzo[b]thiophene-2-carboxylate CAS No. 360575-29-7](/img/structure/B1371243.png)
Methyl 4-bromobenzo[b]thiophene-2-carboxylate
Overview
Description
“Methyl 4-bromobenzo[b]thiophene-2-carboxylate” is a chemical compound with the molecular formula C10H7BrO2S . It has a molecular weight of 271.13 . This compound is also known as “Methyl thianaphthene-2-carboxylate” and "Benzo[b]thiophene-2-carboxylic acid methyl ester" .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H7BrO2S/c1-13-10(12)9-5-6-7(11)3-2-4-8(6)14-9/h2-5H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a boiling point of 105-108°C . The compound’s SMILES string is COC(=O)c1cc2ccccc2s1 .Scientific Research Applications
Pharmacological Research
- A study reported the conversion of ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate into derivatives including ethyl 3-methylbenzo[b]thiophen-2-carboxylate and its 4-bromo-derivatives. These compounds were further used to synthesize various amines and thiouronium salts, indicating their potential in pharmacological studies (Chapman et al., 1971).
Chemical Synthesis and Reactions
- Research on 4-hydroxybenzo[b]thiophen and its derivatives, including the 3-methyl derivative, demonstrated various electrophilic substitution reactions. These findings are significant for understanding the chemical behavior and potential applications of benzo[b]thiophen derivatives (Clarke et al., 1973).
- Another study focused on the stability of 3-benzo[b]thienyl-lithium and its derivatives, providing insights into the ring-cleavage reactions of these compounds, which is important for synthetic chemistry applications (Dickinson & Iddon, 1971).
Novel Material Synthesis
- A novel kind of triphenylamine-based charge-transporting material was synthesized using 5-diarylamino-2-methylbenzo[b]thiophene, demonstrating the potential of benzo[b]thiophen derivatives in material science (Wu et al., 2013).
Antitumoral Activity
- Novel tricyclic lactones were synthesized from 3-bromobenzo[b]thiophene-2-carboxylic acid and its derivatives, showing significant antitumoral activity in vitro. This highlights the potential of these compounds in cancer research (Queiroz et al., 2009).
Safety and Hazards
“Methyl 4-bromobenzo[b]thiophene-2-carboxylate” is classified under GHS07 for safety . It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing hands and face thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if in eyes: rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
properties
IUPAC Name |
methyl 4-bromo-1-benzothiophene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrO2S/c1-13-10(12)9-5-6-7(11)3-2-4-8(6)14-9/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOQIBJZMRMVKSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(S1)C=CC=C2Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30625902 | |
Record name | Methyl 4-bromo-1-benzothiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30625902 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
360575-29-7 | |
Record name | Methyl 4-bromobenzo[b]thiophene-2-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=360575-29-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4-bromo-1-benzothiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30625902 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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